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Compound of Interest

Compound Name: (Tetrahydro-furan-2-ylmethyl)-urea
CAS No.: 38336-10-6
Cat. No.: B1273976
Get Quote
. J

Definitive Guide to MS Fragmentation of THF-

Methyl Urea
Executive Summary & Strategic Context

In medicinal chemistry, the 1-[(tetrahydrofuran-2-yl)methyllurea (THF-methyl urea) scaffold
serves as a critical pharmacophore, often functioning as a hydrogen-bond donor/acceptor motif
in kinase inhibitors and soluble epoxide hydrolase (sEH) inhibitors.

For the analytical chemist, characterizing this moiety requires navigating a dichotomy of
stability and fragmentation. While the urea linkage is susceptible to characteristic neutral
losses, the tetrahydrofuran (THF) ether ring introduces specific ionization channels that

distinguish it from aliphatic analogs.

This guide provides a rigorous comparison of THF-methyl urea fragmentation against its
primary bioisostere, THF-methyl thiourea, and details the mechanistic divergence between
Electrospray lonization (ESI) and Electron Impact (El) modalities.
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Structural Analysis & Labile Points

The fragmentation behavior of THF-methyl urea (CeH12N202, MW 144.17 Da) is governed by
three "trigger points" within the molecule:

e The Urea Core (N-C=0-N): The most labile site under ESI conditions. Protonation occurs
preferentially at the carbonyl oxygen, destabilizing the C-N bonds.

e The C-O Ether Bond: Under high-energy collision (El or high-energy CID), the THF ring
undergoes ring-opening or alpha-cleavage.

e The Exocyclic Methylene Linker: Acts as a pivot for inductive cleavage, often isolating the
THF ring as a carbocation.

Comparative Baseline: Urea vs. Thiourea

The most common "alternative" in drug design is the thiourea analog. Mass spectrometry offers
the most definitive method to distinguish these isosteres due to the "Oxygen vs. Sulfur” rule in
fragmentation energetics.

THF-Methyl Thiourea

Feature THF-Methyl Urea (Product) .
(Alternative)
Precursor lon [M+H]* m/z 145.10 m/z 161.07
Primary Neutral Loss Ammonia (NHs, -17 Da) Ammonia (NHs, -17 Da)
] ) Isothiocyanic Acid (HNCS, -59
Secondary Neutral Loss Isocyanic Acid (HNCO, -43 Da) Da)
a
) ) ) Tetrahydrofurfuryl amine (m/z Tetrahydrofurfuryl amine (m/z
Diagnostic Cation
102) 102)
Harder fragmentation (Urea Softer (C=S bond is weaker
Softness )
bond is stable) than C=0)

Detailed Fragmentation Mechanisms
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The following analysis assumes a standard ESI-MS/MS workflow (Positive Mode, Collision
Energy 15-35 eV).

Pathway A: The Urea "Zipper" (ESI Dominant)

The primary degradation pathway involves the sequential loss of small neutrals from the urea
terminus.

o Protonation: [M+H]* forms at m/z 145.

» Deamidation: Inductive cleavage releases NHs (17 Da), yielding the isocyanate cation (m/z
128).

o Urea Collapse: Alternatively, a 4-center rearrangement eliminates Isocyanic Acid (HNCO, 43
Da), leaving the protonated primary amine (m/z 102).

Pathway B: The THF "Ejection" (High Energy)

At higher collision energies, the bond between the exocyclic methylene and the urea nitrogen
breaks heterolytically.

» Carbocation Formation: The urea moiety is lost as a neutral (60 Da), generating the
tetrahydrofurfuryl cation (m/z 85).

e Ring Unraveling: The m/z 85 ion further fragments via CO loss (-28 Da) to m/z 57, or
ethylene loss (-28 Da) to m/z 57 (isobaric interference requires high-res MS to resolve).

Visualization: Fragmentation Logic Tree

The following diagram illustrates the competing pathways for THF-Methyl Urea vs. Thiourea.
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Caption: Comparative ESI-MS/MS fragmentation tree showing the divergence in neutral losses
between Urea and Thiourea derivatives.

Experimental Protocol: Self-Validating Identification

To ensure data integrity, use this protocol which includes a "self-check" step using in-source

fragmentation.

Reagents & Setup

e Solvent: 50:50 Methanol/Water + 0.1% Formic Acid.
¢ |onization: ESI Positive Mode.

e Flow Rate: 5 pL/min (Direct Infusion).

Step-by-Step Workflow

e Precursor Isolation: Set Q1 to m/z 145.1 (width 1.0 Da).
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» Ramping Collision Energy (CE):

o Low CE (10 eV): Verify stability. The m/z 145 peak should dominate (>90%).

o Mid CE (20-25 eV): Look for the "Urea Signature." You must observe the m/z 102 peak
(Loss of 43 Da). If you see loss of 59 Da instead, your sample is the Thiourea analog.

o High CE (40+ eV): Look for the "THF Core." The m/z 85 peak should appear.

» Validation Check (The "Rule of 43"):

Calculate

[e]

o
=

, the Urea core is intact.

o If

, the terminal amine is intact.

[¢]

Note: If m/z 71 is observed as the base peak, this indicates thermal degradation in the
source (loss of urea before ionization)—lower your desolvation temperature.

Comparative Performance Data

The following table summarizes the fragmentation ions expected in a Triple Quadrupole (QqQ)
or Q-TOF experiment.
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Fragment lon Relative L. .
) m/z (Theory) Mechanistic Origin
Identity Abundance (25 eV)
Protonated Molecule
Precursor 145.10 10-20%
[M+H]*
Des-ammonia 128.07 30-40% Loss of terminal NH3
] Loss of HNCO
Amine Core 102.09 100% (Base Peak)
(Rearrangement)
) Inductive cleavage of
THF-Methyl Cation 85.06 10-20%
C-N bond
] Alpha-cleavage of
THF Ring 71.05 <5% ]
exocyclic C-C
) Ring opening
Ring Fragment 43.02 5-10%
(C2Hs0%)

Interpretation of Alternatives

 vs. Aliphatic Ureas (e.g., Butyl Urea): Aliphatic ureas show a similar loss of NHz and HNCO
but lack the m/z 85 and m/z 71 oxide-stabilized ions. The presence of m/z 71 is a specific
marker for the THF ring.

 vs. Thioureas: The shift of the diagnostic neutral loss from 43 Da (HNCO) to 59 Da (HNCS)
is the definitive differentiator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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